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Compound of Interest

Compound Name: (1R,2R,3S,5R)-(-)-2,3-Pinanediol

Cat. No.: B140238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological information for (-)-2,3-Pinanediol, tailored for professionals in research and
development. The information is presented to ensure safe laboratory practices and to provide a
deeper understanding of the compound's properties.

Section 1: Chemical and Physical Properties

(-)-2,3-Pinanediol is a bicyclic monoterpene diol. Its physical and chemical characteristics are
crucial for safe handling and storage. The quantitative data below has been compiled from
various safety data sheets and chemical databases.
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Property Value Citations
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [1]

White to light beige crystalline
Appearance [2][3]
powder or crystals

Melting Point 55-62°C [4]
Boiling Point 101-102°C at 1 mmHg [4]
Flash Point >110°C (>230°F) [4]15]

Soluble in toluene and
Solubility chloroform. Slightly soluble in [2]
methanol.

Room temperature, in a dry,
Storage Temperature well-ventilated place. Keep [2][6]

sealed.

Section 2: Hazard Identification and Toxicology

While some sources classify (-)-2,3-Pinanediol as not hazardous, others indicate potential for
irritation. It is prudent to handle it as a potentially hazardous substance.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyOXV6eW45NXUwaXVvejlraHY0M2oyZXo4ZDU0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBOTk0XzIyNDIyLTM0LTBfMVIlMkMyUiUyQzNTJTJDNVIlMjktJTI4LSUyOS1QaW5hbmVkaW9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTk5NF8yMjQyMi0zNC0wXzFSJTJDMlIlMkMzUyUyQzVSJTI5LSUyOC0lMjktUGluYW5lZGlvbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--302c6113a934d3e72a343bf7b494ef735d68e783/MetaSci_MSIA994_22422-34-0_1R,2R,3S,5R)-(-)-Pinanediol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyOXV6eW45NXUwaXVvejlraHY0M2oyZXo4ZDU0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBOTk0XzIyNDIyLTM0LTBfMVIlMkMyUiUyQzNTJTJDNVIlMjktJTI4LSUyOS1QaW5hbmVkaW9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTk5NF8yMjQyMi0zNC0wXzFSJTJDMlIlMkMzUyUyQzVSJTI5LSUyOC0lMjktUGluYW5lZGlvbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--302c6113a934d3e72a343bf7b494ef735d68e783/MetaSci_MSIA994_22422-34-0_1R,2R,3S,5R)-(-)-Pinanediol.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/2126728e-5ca0-4ff4-bafe-f06c5960ce81
https://www.sigmaaldrich.com/HK/zh/product/aldrich/282367
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://pubchem.ncbi.nlm.nih.gov/compound/Pinanediol
https://nmu-mi.newlook.safecollegessds.com/document/repo/2126728e-5ca0-4ff4-bafe-f06c5960ce81
https://nmu-mi.newlook.safecollegessds.com/document/repo/2126728e-5ca0-4ff4-bafe-f06c5960ce81
https://www.chemicalbook.com/msds/1s-2s-3r-5s-2-3-pinanediol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

GHS Classification and o
Hazard Type Citations
Statements

. L H315: Causes skin irritation
Skin Irritation _ [7]
(Warning)

o H319: Causes serious eye
Eye Irritation S ) [7]
irritation (Warning)

) o H335: May cause respiratory
Respiratory Irritation o ] [7]
irritation (Warning)

) H412: Harmful to aquatic life
Aquatic Hazard _ _ [8]
with long lasting effects

Acute Toxicity No data available [4]

) o Not classified as a carcinogen
Carcinogenicity by IARC, NTP, or OSHA o)

Section 3: Experimental Protocols

Adherence to strict experimental protocols is essential for minimizing exposure and ensuring a
safe laboratory environment.

Safe Handling Protocol

This protocol outlines the standard procedure for handling (-)-2,3-Pinanediol in a laboratory
setting.

A. Preparation:
o Ensure the work area is well-ventilated, preferably within a certified chemical fume hood.[9]

o Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) and reagents
before commencing work.[9]

» Don the appropriate Personal Protective Equipment (PPE) as specified in the table below.[9]

B. Handling:
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» When weighing the solid, use a spatula and handle it with care to minimize dust generation.

[9]
« If transferring the substance, do so in a manner that avoids creating airborne dust.
o Keep containers of (-)-2,3-Pinanediol tightly closed when not in use.[1][9]
C. Post-Handling:

o Decontaminate the work surface with an appropriate solvent, followed by washing with soap
and water.[9]

 Remove PPE in the correct order to prevent cross-contamination, with gloves being removed
last.[9]

e Wash hands thoroughly with soap and water after the completion of the task.[1][9]

Personal Protective Equipment (PPE)

The following table details the recommended PPE for handling (-)-2,3-Pinanediol.

PPE Category Recommended Equipment  Citations

) Chemical safety goggles with
Eye/Face Protection ] ) ] [4][10]
side-shields or a face shield.

Chemical-resistant gloves
Skin Protection (Nitrile is recommended). Alab  [9][10]

coat or chemical-resistant suit.

) ) A NIOSH-approved respirator
Respiratory Protection ) o ) [10]
is required if dust is generated.

Emergency Spill Protocol

In the event of a spill, the following procedure should be initiated immediately.

A. Minor Spill:
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Alert personnel in the immediate area of the spill.[11]

Wearing appropriate PPE, contain the spill by slowly applying an inert absorbent material,

starting from the edges and moving inward.[4][11]

Scoop the absorbed material into a labeled, sealable container for hazardous waste

disposal.[11]

Clean the spill area with soap and water.[4]

B. Major Spill:

Evacuate the area immediately.[12]

Alert your supervisor and institutional safety office.[12]

If flammable vapors may be present, eliminate all ignition sources.[12]

Only personnel trained in hazardous spill cleanup should address a major spill.

Section 4: Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key workflows and a generalized
metabolic pathway for diols.
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Caption: A workflow for the safe handling of (-)-2,3-Pinanediol in a laboratory setting.
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Caption: A flowchart for responding to a minor chemical spill of (-)-2,3-Pinanediol.
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Caption: A generalized metabolic pathway for diols in the human body. Note: This is a general
representation and not based on specific studies of (-)-2,3-Pinanediol.

Section 5: Disposal Considerations

Proper disposal of (-)-2,3-Pinanediol and its contaminated materials is crucial to prevent
environmental harm.

» Unused Product: Dispose of as solid chemical waste in a designated and properly labeled
container.[9]

» Contaminated Materials: Any materials used for spill cleanup or contaminated labware (e.g.,
weigh boats, pipette tips) should be collected and disposed of as hazardous solid waste.[9]
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e Always consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines to ensure compliance with local, state, and federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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